Cas no 848635-49-4 (1-(9H-purin-6-yl)-4-Piperidinamine)

• Product Name: 1-(9H-purin-6-yl)-4-Piperidinamine
• CAS No: 848635-49-4
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• CID: 1118820
• PubChem ID: 24701731
• Update Time: 2025-10-30

1-(9H-purin-6-yl)-4-Piperidinamine Chemical and Physical Properties

Names and Identifiers

• 1-(9H-purin-6-yl)-4-Piperidinamine
• SB74392
• AKOS040850245
• Q27462833
• 848635-49-4
• M02
• CHEMBL261260
• BDBM50376077
• 1-(9H-purin-6-yl)piperidin-4-amine
• EN300-69038
• AKOS000184032
• SCHEMBL1003057
• 1-(1H-Purin-6-yl)piperidin-4-amine

• Inchi： 1S/C10H14N6/c11-7-1-3-16(4-2-7)10-8-9(13-5-12-8)14-6-15-10/h5-7H,1-4,11H2,(H,12,13,14,15)
• InChI Key： HPTRRFNSSSRNEL-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N=CN3)N=CN=2)CCC(CC1)N

Computed Properties

• Exact Mass: 218.12799447g/mol
• Monoisotopic Mass: 218.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 1-(9H-purin-6-yl)-4-Piperidinamine

Introduction to 1-(9H-purin-6-yl)-4-Piperidinamine (CAS No. 848635-49-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(9H-purin-6-yl)-4-Piperidinamine, identified by its CAS number 848635-49-4, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the purine derivatives family, which is well-known for its biological significance and role in various pharmacological interventions. The presence of both a purine ring and a piperidine moiety in its molecular structure endows it with distinctive chemical and biological characteristics that make it a promising candidate for further research and development.

The molecular framework of 1-(9H-purin-6-yl)-4-Piperidinamine consists of a 9H-purine core substituted at the 6-position with an amine group, which is further connected to a piperidine ring at the 4-position. This specific arrangement facilitates various interactions with biological targets, making it an attractive scaffold for drug design. The compound’s ability to engage with multiple binding sites on proteins and enzymes has been a focal point in recent studies, particularly in the context of developing novel therapeutic agents.

In recent years, there has been a surge in research focused on purine derivatives due to their broad spectrum of biological activities. 1-(9H-purin-6-yl)-4-Piperidinamine has been investigated for its potential role in modulating enzymatic pathways and interacting with nucleic acid-binding proteins. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cellular signaling pathways associated with cancer and inflammation. These findings have prompted further exploration into its pharmacological profile and mechanism of action.

The synthesis of 1-(9H-purin-6-yl)-4-Piperidinamine has been optimized to ensure high yield and purity, which are critical for both preclinical and clinical studies. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining the structural integrity of the purine core. This has enabled researchers to produce sufficient quantities of the compound for detailed pharmacological characterization.

One of the most compelling aspects of 1-(9H-purin-6-yl)-4-Piperidinamine is its potential as a lead compound for drug discovery. Its structural features allow for modifications that can enhance its binding affinity and selectivity towards specific biological targets. For instance, computational modeling studies have identified key residues on target proteins that interact with the purine and piperidine moieties of this compound. These insights have guided the design of analogs with improved pharmacokinetic properties.

Current research is also exploring the role of 1-(9H-purin-6-yl)-4-Piperidinamine in addressing neurological disorders. The compound’s ability to cross the blood-brain barrier has made it a candidate for investigating its effects on neurotransmitter systems. Early findings suggest that it may interact with receptors and transporters involved in mood regulation and cognitive function, offering potential therapeutic benefits in conditions such as depression and neurodegenerative diseases.

The development of novel antiviral agents has been another area where 1-(9H-purin-6-yl)-4-Piperidinamine has shown promise. Its structural similarity to known antiviral compounds suggests that it may interfere with viral replication by inhibiting essential enzymes or proteins. Preliminary in vitro assays have demonstrated activity against certain viral strains, although further studies are needed to confirm these effects in vivo.

Environmental considerations have also been taken into account during the synthesis and handling of 1-(9H-purin-6-yl)-4-Piperidinamine. Efforts have been made to minimize waste generation and optimize reaction conditions for sustainability. Green chemistry principles have been integrated into synthetic protocols, ensuring that the production process is environmentally friendly while maintaining high efficiency.

The future prospects for 1-(9H-purin-6-yl)-4-Piperidinamine are promising, with ongoing research aimed at elucidating its full pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological pathways continues to expand, compounds like 1-(9H-purin-6-yl)-4-Piperidinamine will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-(9H-purin-6-yl)-4-Piperidinamine (CAS No. 848635-49-4) represents a significant advancement in medicinal chemistry, offering a versatile scaffold for developing novel therapeutic agents. Its unique structural features, combined with promising preclinical data, position it as a valuable compound for further investigation across multiple disease areas. As research progresses, we can anticipate new insights into its mechanisms of action and expanded therapeutic applications.